PEG-12 PALM KERNEL GLYCERIDES

Specification

• CAS No.: 124046-52-2
• Molecular Formula: C7H16N2O
• Molecular Weight: 0

Introduction

Chemical Structure and Synthesis

Structural Composition

PEG-12 Palm Kernel Glycerides is synthesized through the etherification of mono- and diglycerides derived from palm kernel oil with an average of 12 ethylene oxide (EO) units. The general structure comprises a glycerol backbone esterified with fatty acids (primarily caprylic [C8:0] and capric [C10:0] acids) and PEG chains (Fig. 1):

$$\text{R}_1\text{O-(CH}_2\text{CH}_2\text{O)}_n-\text{Glycerol-O-(CH}_2\text{CH}_2\text{O)}_m-\text{R}_2$$

Here, $R_1$ and $R_2$ represent hydrogen or fatty acid residues from palm kernel oil, with at least one fatty acid moiety per molecule. The average molecular weight ranges between 200–400 Da, depending on the degree of ethoxylation.

Synthesis Pathways

Production involves two primary methods:

• Transesterification: Glycerides react with ethylene oxide under controlled conditions to introduce PEG chains.

• Purification: Post-synthesis steps remove residual ethylene oxide and 1,4-dioxane, potential carcinogens regulated to <1 ppm in final products.

Physicochemical Properties

Physical Characteristics

Key properties include:

Property	Value/Range
Appearance	Brown or yellowish liquid
Solubility	Water, ethanol, chloroform
Specific gravity (20°C)	1.060–1.070
Refractive index (20°C)	1.450–1.470
Saponification value	85–105 mg KOH/g
Acid value	≤2.0 mg KOH/g
Hydrophilic-lipophilic balance (HLB)	14

Fatty Acid Profile

Palm kernel oil’s fatty acid composition dominates the lipophilic component:

Fatty Acid	Percentage
Lauric (C12:0)	44–52%
Myristic (C14:0)	15–20%
Caprylic (C8:0)	5–9%
Capric (C10:0)	6–10%
Oleic (C18:1)	10–12%
Linoleic (C18:2)	1–3%

Data adapted from.

Functional Applications

Cosmetic Formulations

As a surfactant-emulsifier, PEG-12 Palm Kernel Glycerides stabilizes oil-in-water emulsions in creams, lotions, and cleansers. Its HLB of 14 enhances compatibility with both polar and nonpolar ingredients, while its emollient properties improve skin hydration by reinforcing the lipid barrier. Notably, formulations containing ≤5% of the ingredient demonstrate low irritation potential in human patch tests.

Pharmaceutical Uses

In drug delivery systems, PEG-12 Palm Kernel Glycerides facilitates micelle formation, improving the solubility and bioavailability of lipophilic drugs like cyclosporin A. Studies show mixed efficacy as a transdermal penetration enhancer:

• A 5% concentration increased drug flux 4.7× in vitro.

• Higher concentrations (40%) underperformed compared to dimethyl sulfoxide (DMSO) in kahalalide F delivery.

Regulatory Status

• EWG Skin Deep®: Rated 3 (moderate risk) due to contamination potential but deemed safe when impurities are controlled.

• CIR Approval: Safe in cosmetics when formulated to be non-irritating, superseding prior restrictions on PEGylated compounds.

• EU Compliance: Listed in the CosIng database as an emulsifier (EC 124046-52-2).

Comparative Efficacy in Drug Delivery

Lipid-Based Formulations (LBFs)

Palm kernel oil’s medium-chain triglycerides (MCTs) enable rapid intestinal absorption compared to long-chain triglycerides (LCTs). PEG-12 enhances this via:

• Micelle stabilization: Prolongs systemic circulation of hydrophobic drugs.

• Lymphatic transport: Reduces first-pass metabolism, as shown in bupivacaine emulsions.

Limitations

• Variable enhancement: Efficacy depends on drug polarity; lipophilic cyclic peptides (e.g., kahalalide F) show limited permeation.

• Synergistic formulations: Requires co-solvents (e.g., ethoxydiglycol) for optimal delivery.